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Get Quote

Executive Summary
(-)-Epigallocatechin-3-gallate (EGCG) is the most abundant and bioactive catechin in green

tea, widely investigated for its anti-cancer, anti-inflammatory, and neuroprotective properties.[1]

[2] However, its translation from bench to clinic is frequently hindered by its physicochemical

instability.

For researchers, the distinction between EGCG Hydrate and Anhydrous EGCG is not merely

semantic—it is a critical variable in stoichiometric calculations, solid-state stability, and

formulation integrity. While "Anhydrous EGCG" represents the theoretical pure compound (MW:

458.37 g/mol ), the commercially available reagent is almost exclusively EGCG Hydrate

(variable water content, typically <5-10%).[1] Failure to account for this hydration shell leads to

dosing errors of 5–15% and accelerates degradation pathways.

This guide provides the protocols necessary to normalize these variables, ensuring data

reproducibility and regulatory compliance.
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Chemical & Physical Characterization[1][2][3][4][5]
[6]
Molecular Distinction
The core difference lies in the crystal lattice and molecular weight used for molarity

calculations.

Feature Anhydrous EGCG
EGCG Hydrate (Typical
Commercial Form)

CAS Number 989-51-5
989-51-5 (often shared, check

CoA)

Formula

Molecular Weight 458.37 g/mol
~476 – 500 g/mol (varies by

batch)

Physical State Hygroscopic powder
Crystalline powder (White to

off-white)

Water Content ~0% (Theoretical) Typically 2% – 10% w/w

Primary Risk
Rapid moisture uptake

(Hygroscopicity)

Microbial growth if improperly

stored

The "Hidden" Variable: Water Content
Commercial EGCG is rarely stoichiometric (e.g., exactly trihydrate). It is often a non-

stoichiometric hydrate where water molecules occupy voids in the crystal lattice.

Implication: You cannot assume a fixed MW for "EGCG Hydrate."

Action: You must consult the Certificate of Analysis (CoA) for the specific Loss on Drying

(LOD) or Water Content (Karl Fischer) value for every new batch.

Stability & Degradation Mechanisms
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Water is the enemy of EGCG stability. Even in solid form, excess moisture acts as a plasticizer,

increasing molecular mobility and facilitating two primary degradation pathways: Epimerization

and Auto-oxidation.[1]

Degradation Pathways
Epimerization: EGCG isomerizes to (-)-Gallocatechin-3-gallate (GCG).[1][3] This is a

reversible reaction but favors GCG at higher temperatures or alkaline pH.[1] GCG has

different biological activity and toxicity profiles.

Auto-oxidation: EGCG oxidizes to form dimers (Theasinensins) and reactive oxygen species

(ROS).[1] This turns the powder brown.

Visualization: EGCG Instability Pathways
The following diagram details the chemical fate of EGCG when exposed to moisture and heat.
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Figure 1: Critical degradation pathways of EGCG.[1][4] Moisture facilitates the transition to

GCG, while oxygen drives irreversible dimerization.
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Storage Protocol (Self-Validating System)
Objective: Prevent hygroscopic conversion of anhydrous regions and slow epimerization.[1]

Container: Amber glass vials (protects from light) with Teflon-lined caps.

Environment: Store at -20°C or -80°C.

Desiccation: Store vials inside a secondary container (desiccator) with active silica gel or

molecular sieves.[1]

Thawing Rule (Crucial): Allow the vial to equilibrate to room temperature before opening.

Reasoning: Opening a cold vial condenses atmospheric moisture onto the powder,

instantly converting anhydrous surface layers to hydrates and initiating oxidation.

Stock Solution Preparation (Correcting for Hydration)
Objective: Prepare a precise 10 mM stock solution.

Incorrect Method: Weighing based on MW 458.37 without correction. Correct Method:

Check CoA for Water Content (WC) (e.g., 5.0%).[1]

Calculate Corrected Mass:

[1]

Solvent Choice:

Preferred: DMSO or Methanol (Anhydrous).[1] EGCG is stable in DMSO at Room Temp

for ~4 hours, or months at -20°C.[1]

Avoid: Water or PBS for stock.[1] EGCG degrades in water within minutes to hours (

min at pH 7.4).[1]

Dissolution Workflow Decision Tree
Use this workflow to select the correct form and solvent system for your assay.
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Start: Select EGCG Reagent

Check CoA for Water Content

Calculate Adjusted Mass
(M_req = M_theo / (1 - %Water))

Select Solvent System

DMSO / Methanol
(Stock Solution)

Storage

Water / PBS / Media
(Working Solution)

Immediate Assay

Stable for months
at -20°C

UNSTABLE
Use immediately (<30 min)

Add SOD/Catalase or Ascorbic Acid

Click to download full resolution via product page

Figure 2: Decision matrix for handling EGCG to ensure concentration accuracy and stability.[1]

[5][6]

Bioavailability & Formulation Implications
For drug development professionals, the hydrate form presents specific challenges in Solid

Dispersion and Encapsulation.

Solubility: EGCG Hydrate has a water solubility of ~5 mg/mL (crystalline) to >20 mg/mL

(amorphous).[1] However, it belongs to BCS Class III (High Solubility, Low Permeability).[1]
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[7]

Formulation Strategy:

Anhydrous EGCG is preferred for lipid-based formulations (e.g., nano-emulsions) to

prevent hydrolysis of the lipid carrier.[1]

EGCG Hydrate is acceptable for aqueous buffers if used immediately.

Stabilizers: To improve bioavailability, co-formulate with Ascorbic Acid (prevents oxidation) or

Sucrose (stabilizes the hydration shell).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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